![molecular formula C26H23N3O5 B2695816 2-(3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide CAS No. 894889-37-3](/img/structure/B2695816.png)
2-(3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide
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Description
2-(3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H23N3O5 and its molecular weight is 457.486. The purity is usually 95%.
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Scientific Research Applications
Structural Studies and Co-crystal Formation Naphthyridine derivatives are explored for their structural properties and potential to form co-crystals with other molecules. For example, certain quinoline derivatives with an amide bond have been studied for their ability to form co-crystals with aromatic diols, which could have implications for material science and pharmaceutical formulation (A. Karmakar, D. Kalita, J. Baruah, 2009).
Synthesis and Biological Activities Naphthyridine derivatives are synthesized for various biological activities. For instance, derivatives such as 8-methoxy-1-methyl-1H-benzo[de][1,6]naphthyridin-9-ol have been identified as PKC inhibitors with potential therapeutic applications (A. Walz, R. Sundberg, 2000). Moreover, novel naphthyridine derivatives have shown anticancer activity in vitro, indicating their potential as chemotherapeutic agents (Q. Kong et al., 2018).
Antibacterial and Antiviral Agents Some naphthyridine derivatives are synthesized with the intention of exploring their antibacterial and antiviral properties. For example, certain derivatives have been evaluated for their antibacterial activity, suggesting their utility in combating bacterial infections (K. Ramalingam, D. Ramesh, B. Sreenivasulu, 2019). Additionally, new series of naphthalene derivatives were synthesized and screened for their inhibitory activity against HIV-1 and HIV-2, presenting a new avenue for antiviral drug development (Nawar S. Hamad et al., 2010).
Catalysis and Chemical Reactions Naphthyridine derivatives are also utilized in catalysis and chemical reactions. For instance, they are involved in the preparation of catalysts for ketone reduction, showcasing their importance in synthetic chemistry and industrial applications (S. Facchetti et al., 2016).
properties
IUPAC Name |
2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]-N-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23N3O5/c1-16-7-12-21-25(32)22(24(31)17-5-4-6-20(13-17)34-3)14-29(26(21)27-16)15-23(30)28-18-8-10-19(33-2)11-9-18/h4-14H,15H2,1-3H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQMSQCFJJZDFTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)C(=O)C(=CN2CC(=O)NC3=CC=C(C=C3)OC)C(=O)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.